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Compound of Interest

Compound Name: Ethylhydroxymercury

Cat. No.: B15195345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties and synthesis of ethylhydroxymercury. The information is presented to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and related fields.

Core Chemical Properties
Ethylhydroxymercury, an organomercurial compound, possesses a unique set of chemical

and physical properties. While some specific experimental values such as pKa and aqueous

solubility are not readily available in the public literature, the existing data provides a solid

foundation for understanding its chemical behavior. A summary of its key properties is

presented in the table below for clear comparison.
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Property Value Source

Molecular Formula C₂H₆HgO PubChem

Molecular Weight 246.66 g/mol PubChem[1]

CAS Number 107-28-8 PubChem[1]

Appearance

Organomercury compounds

are often clear to slightly

yellowish oily liquids.

Solubility of Things[2]

Solubility

Generally soluble in many

organic solvents; limited

solubility in water, which can

be influenced by pH.

Solubility of Things[2]

pKa
Data not available in searched

literature.

Synthesis of Ethylhydroxymercury
The synthesis of ethylhydroxymercury can be achieved through a multi-step process, often

as an intermediate in the production of other organomercury compounds like thimerosal. The

following experimental protocol is based on methodologies described in the patent literature.

Experimental Protocol: Synthesis of
Ethylhydroxymercury Solution
Objective: To synthesize an aqueous solution of ethylhydroxymercury from mercuric chloride

and a diethylaluminum monochloride precursor.

Materials:

Mercuric chloride (HgCl₂)

Diethylaluminum monochloride

Organic solvent (e.g., normal hexane or methylene dichloride)
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Aqueous hydrochloric acid (HCl)

Deionized water

Sodium hydroxide (NaOH) solution

Methodology:

Reaction to form Chloroethylmercury: In a suitable reaction vessel, mercuric chloride is

reacted with diethylaluminum monochloride in an organic solvent such as normal hexane or

methylene dichloride. This reaction yields a mixed liquor containing chloroethylmercury.

Purification of Chloroethylmercury Intermediate:

The resulting mixed liquor is first washed with aqueous hydrochloric acid to remove certain

impurities.

Following the acid wash, the mixture is further washed with deionized water to remove

water-soluble impurities.

Formation of Ethylhydroxymercury:

To the purified mixed liquor containing chloroethylmercury, a sodium hydroxide solution is

added.

This results in the formation of insoluble solid byproducts, which are removed by filtration.

The filtrate is allowed to stand, leading to phase separation. The organic layer is removed,

yielding an aqueous solution of ethylhydroxymercury.

This protocol provides a foundational method for the preparation of an ethylhydroxymercury
solution. For specific applications, further purification and characterization would be necessary.

Visualizing the Synthesis and Biological Interaction
To further elucidate the synthesis and a key biological interaction of ethylhydroxymercury, the

following diagrams are provided in the DOT language for use with Graphviz.
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Caption: Synthesis workflow for an aqueous solution of ethylhydroxymercury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15195345?utm_src=pdf-body-img
https://www.benchchem.com/product/b15195345?utm_src=pdf-body
https://www.benchchem.com/product/b15195345?utm_src=pdf-body-img
https://www.benchchem.com/product/b15195345?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Thimerosal-Derived Ethylmercury Is a Mitochondrial Toxin in Human Astrocytes: Possible
Role of Fenton Chemistry in the Oxidation and Breakage of mtDNA - PMC
[pmc.ncbi.nlm.nih.gov]

2. Reactive oxygen species formation as a biomarker of methylmercury and trimethyltin
neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Ethylhydroxymercury: A Technical Overview of its
Chemical Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15195345#ethylhydroxymercury-chemical-properties-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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